Cas no 113056-55-6 (2-Buten-1-ol,2-methyl-4-[(3aR,8aR)-2,3,8,8a-tetrahydro-1-methylpyrrolo[2,3-b]indol-3a(1H)-yl]-,(2E)-)

• Product Name: 2-Buten-1-ol,2-methyl-4-[(3aR,8aR)-2,3,8,8a-tetrahydro-1-methylpyrrolo[2,3-b]indol-3a(1H)-yl]-,(2E)-
• CAS No: 113056-55-6
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 179339
• PubChem ID: 6438492
• Update Time: 2025-04-19

2-Buten-1-ol,2-methyl-4-[(3aR,8aR)-2,3,8,8a-tetrahydro-1-methylpyrrolo[2,3-b]indol-3a(1H)-yl]-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,2-methyl-4-[(3aR,8aR)-2,3,8,8a-tetrahydro-1-methylpyrrolo[2,3-b]indol-3a(1H)-yl]-,(2E)-
• (E)-4-[(3aR,8bR)-3-methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl]-2-methylbut-2-en-1-ol
• 2-Buten-1-ol,2-methyl-4-[(3aR,8aR)-2,3,8,8a-tetrahydro-1-methylpyrrolo[2,3-b]indol-3a(1H)-yl]-...
• pseudophrynaminol
• (2E)-2-methyl-4-[(3aR,8aR)-1-methyl-2,3,8,8a-tetrahydropyrrolo[2,3-b]indol-3a(1H)-yl]but-2-en-1-ol
• 2-Buten-1-ol, 2-methyl-4-(2,3,8,8a-tetrahydro-1-methylpyrrolo(2,3-b)indol-3a(1H)-yl)-, (3aS-(3aalpha(E),8aalpha))-
• 2-Methyl-4-(2,3,8,8a-tetrahydro-1-methylpyrrolo(2,3-b)indol-3a(1H)-yl)-2-buten-1-ol (3aS-(3aalpha(E),8aalpha))-
• 113056-55-6

• Inchi： 1S/C16H22N2O/c1-12(11-19)7-8-16-9-10-18(2)15(16)17-14-6-4-3-5-13(14)16/h3-7,15,17,19H,8-11H2,1-2H3/b12-7+/t15-,16-/m1/s1
• InChI Key： YUFJTBNXHFFQKN-PWEFJHHISA-N
• SMILES： OC/C(/C)=C/C[C@@]12C3C=CC=CC=3N[C@@H]1N(C)CC2

Computed Properties

• Exact Mass: 258.173213330g/mol
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives